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Compound of Interest

Compound Name: 1,4-Bis(methoxymethyl)benzene

Cat. No.: B1630615

An In-depth Technical Guide to 1,4-Bis(methoxymethyl)benzene
CAS Number: 6770-38-3

This technical guide provides a comprehensive overview of 1,4-Bis(methoxymethyl)benzene,
a versatile aromatic ether. It is intended for researchers, scientists, and professionals in drug
development and materials science, offering detailed information on its properties, synthesis,
applications, and safety.

Physicochemical Properties

1,4-Bis(methoxymethyl)benzene is a colorless to pale yellow liquid under standard
conditions.[1][2] It is characterized by a benzene ring substituted at the para (1,4) positions with
two methoxymethyl groups.[2] This structure lends it solubility in common organic solvents like
ethanol and ether, while its hydrophobic benzene core results in limited water solubility.[1]

Table 1: Physicochemical Data for 1,4-Bis(methoxymethyl)benzene
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Property Value Source(s)
Molecular Formula C10H1402 [11[3]
Molecular Weight 166.22 g/mol [1112]14]
Density 1.0+ 0.1 g/cm3 [3]

Boiling Point 208.9 £ 20.0 °C at 760 mmHg [3]

Melting Point 114-116 °C [5][6]
Flash Point 67.1+21.3°C [3]

Water Solubility

10.642 g/L at 20 °C

[5][6]

Refractive Index

1.494 - 1.504

[3](5]

Vapor Pressure

0.3 £ 0.4 mmHg at 25°C

[3]

LogP

1.70

[3]

Synthesis and Experimental Protocols

The primary industrial synthesis of 1,4-Bis(methoxymethyl)benzene involves a two-step

process starting from p-xylene.

Experimental Protocol: Synthesis from p-Xylene

This protocol describes a common method for the preparation of 1,4-

Bis(methoxymethyl)benzene.[7]

Step 1: Chlorination of p-Xylene

o Reaction Setup: A reaction vessel equipped with a stirrer, a gas inlet, and a reflux condenser
is charged with p-xylene.

e Initiation: The reaction is typically initiated by UV light or a radical initiator.

o Chlorination: Chlorine gas is bubbled through the p-xylene. The reaction proceeds via a free-
radical mechanism to form p-chloromethyl benzyl chloride.
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e Monitoring: The reaction is monitored by gas chromatography (GC) to determine the
consumption of the starting material and the formation of the dichlorinated product.

o Work-up: Once the desired conversion is achieved, the excess chlorine is removed by
purging with an inert gas. The crude p-chloromethyl benzyl chloride is then purified, typically
by distillation under reduced pressure.

Step 2: Etherification with Methanol

e Reaction Setup: A solution of sodium hydroxide in methanol is prepared in a separate
reaction vessel. This creates the sodium methoxide nucleophile.

e Addition: The purified p-chloromethyl benzyl chloride from Step 1 is added dropwise to the
sodium methoxide solution while maintaining a controlled temperature.

e Reaction: The nucleophilic sodium methoxide displaces the chloride ions in a Williamson
ether synthesis reaction to form 1,4-Bis(methoxymethyl)benzene.

e Quenching and Extraction: After the reaction is complete, the mixture is quenched with
water. The product is then extracted into an organic solvent (e.g., diethyl ether or
dichloromethane).

 Purification: The organic layer is washed with brine, dried over an anhydrous salt (e.qg.,
MgSO0a), and the solvent is removed under reduced pressure. The final product is purified by

vacuum distillation.

Synthesis of 1,4-Bis(methoxymethyl)benzene

Chlorination
\—» p-Chloromethyl

benzyl chloride Etherification
Chiorine (CI2) \
+ UV Light :
Methanol (CH30H) 1,4-Bis(methoxymethyl)benzene
+ NaOH

p-Xylene
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Caption: General synthesis workflow from p-xylene.

Applications and Reactivity

1,4-Bis(methoxymethyl)benzene is a valuable intermediate in organic synthesis due to its
reactive methoxymethyl groups.[1][7] These groups can be functionalized or serve as
protecting groups, making the compound a versatile building block for more complex
molecules.[2]

Key Application Areas:

o Polymer Chemistry: It is widely used as a crosslinking agent in the synthesis of polymers and
resins.[1][7] The methoxymethyl groups can react with functional groups on polymer chains,
forming covalent bonds that enhance the mechanical strength and thermal stability of the
material.[7] It is @ known component in the production of certain phenol-based polymers.[8]

o Pharmaceutical and Agrochemical Synthesis: The compound serves as a crucial building
block for creating active pharmaceutical ingredients (APIs) and agricultural chemicals.[2][9]

» Materials Science: It is used in the formulation of antireflective coatings and hardmask
compositions for photolithography processes.

» Organic Synthesis: It acts as a precursor for various organic compounds and is used in the
development of novel catalysts and molecules with tailored functions.[9]
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Role as a Chemical Intermediate
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Caption: Logical flow from the core compound to its applications.

Spectroscopic Data

Spectroscopic analysis is essential for the identification and characterization of 1,4-
Bis(methoxymethyl)benzene.

e 1H NMR: The proton NMR spectrum is a key tool for confirming the structure.[10] The
expected signals would correspond to the aromatic protons on the benzene ring, the
methylene protons of the -CHz- groups, and the methyl protons of the -OCHs groups.

e 13C NMR: The carbon NMR spectrum provides information on the different carbon
environments within the molecule.

» IR Spectroscopy: Infrared spectroscopy can be used to identify the characteristic C-O-C
stretching frequencies of the ether linkages and the aromatic C-H and C=C bonds.[11]

o Mass Spectrometry: Mass spectrometry confirms the molecular weight of the compound.[11]
The fragmentation pattern can also provide structural information.

Safety and Handling
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While some sources classify 1,4-Bis(methoxymethyl)benzene as not hazardous, others
indicate potential risks that necessitate careful handling.[11][12][13]

Table 2: GHS Hazard Information

Hazard Statement Description Source(s)
H315 Causes skin irritation [12][14]
H319 Causes serious eye irritation [12][14]

Suspected of damaging fertility
H361 ) [12][14]
or the unborn child

May cause damage to organs
H373 through prolonged or repeated  [12][14]

exposure

Handling and Storage Recommendations:

e Handling: Use in a well-ventilated area.[13] Wear appropriate personal protective equipment
(PPE), including protective gloves, clothing, and eye/face protection.[12] Avoid breathing
dust, fumes, gas, mist, vapors, or spray.[12] Wash hands thoroughly after handling.[12]

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[2] Keep
away from direct sunlight, heat, and incompatible materials.[2] The recommended storage
temperature is room temperature.[6][14]

Always consult the latest Safety Data Sheet (SDS) from the supplier before handling this
chemical.[12][13]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering
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